ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol
• IUPAC Name: ethyl 6-ethyl-2-[[(E)-3-(1-methylpyrazol-4-yl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H25N3O3S/c1-4-13-6-8-15-16(10-13)27-19(18(15)20(25)26-5-2)22-17(24)9-7-14-11-21-23(3)12-14/h7,9,11-13H,4-6,8,10H2,1-3H3,(H,22,24)/b9-7+
• InChI Key: WYMWPGBGEPFPQB-VQHVLOKHSA-N
• Isomeric SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)/C=C/C3=CN(N=C3)C
• SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)C=CC3=CN(N=C3)C

Description

Ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and other fields.

Scientific Research Applications

Ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been the subject of scientific research due to its potential applications in medicine. One study found that this compound has anti-inflammatory and analgesic effects in animal models, suggesting that it may be useful for the treatment of pain and inflammation in humans. Another study found that this compound has antitumor activity in vitro, suggesting that it may be useful for the treatment of cancer.

Mechanism of Action

The mechanism of action of ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of inflammatory cytokines and prostaglandins. It is also believed to exert its antitumor activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, it has been shown to reduce inflammation and pain, as well as inhibit tumor growth. It has also been shown to have antioxidant activity, which may be beneficial for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its potential for use in the development of new drugs for the treatment of pain, inflammation, and cancer. However, a limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to optimize its use for these applications.

Future Directions

There are several future directions for the research on ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One direction is to further investigate its mechanism of action in order to optimize its use for the treatment of pain, inflammation, and cancer. Another direction is to explore its potential for use in the development of new drugs for the prevention of oxidative stress-related diseases. Additionally, further studies could be conducted to investigate its safety and potential side effects in humans.

Synthesis Methods

The synthesis method for ethyl 6-ethyl-2-{[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves several steps. The first step is the reaction of 2-aminothiophenol with ethyl acetoacetate in the presence of a base to form 2-ethylthio-4,5-dihydro-1,3-thiazole. The second step involves the reaction of this intermediate with ethyl 2-bromoacrylate in the presence of a base to form ethyl 6-ethyl-2-(2-ethylthio-4,5-dihydro-1,3-thiazol-4-yl)acrylate. The final step involves the reaction of this intermediate with 1-methyl-1H-pyrazole-4-carboxaldehyde in the presence of a base to form this compound.